1-(4-Fluorophenoxy)-3-((2-(4-fluorophenyl)-2-methylbutoxy)methyl)benzene

• CAS No.: 80843-56-7
• Molecular Formula: C24H24F2O2
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 1-fluoro-4-[3-[[2-(4-fluorophenyl)-2-methylbutoxy]methyl]phenoxy]benzene
• InChI: InChI=1S/C24H24F2O2/c1-3-24(2,19-7-9-20(25)10-8-19)17-27-16-18-5-4-6-23(15-18)28-22-13-11-21(26)12-14-22/h4-15H,3,16-17H2,1-2H3
• InChI Key: KBCPBRZMDBIRRH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(COCC1=CC(=CC=C1)OC2=CC=C(C=C2)F)C3=CC=C(C=C3)F

Description

1-(4-Fluorophenoxy)-3-((2-(4-fluorophenyl)-2-methylbutoxy)methyl)benzene is a useful research compound. Its molecular formula is C24H24F2O2 and its molecular weight is 382.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 20 ml of toluene were added 2 ml of concentrated sulfuric acid, 2.7 g of 3-(4-fluorophenoxy)benzyl alcohol and 2.3 g of 2-(4-fluorophenyl)-2-methylbutyl alcohol, and the mixture was refluxed for 6 hours (water formed by reaction was removed). The mixture was cooled to room temperature, and water was added to the mixture and the toluene layer was separated, washed with water, dried, and evaporated under reduced pressure, and the obtained crude ether was purified by column chromatography on 100 g of silica gel (1:1 mixed solvent of toluene and n-hexane was used as eluent) to give 2.2 g of the desired ether (the yield was 46% of the theoretical yield).